Cas no 158871-10-4 (Phosphine oxide, [(2-methylphenyl)methyl]diphenyl-)

Phosphine oxide, [(2-methylphenyl)methyl]diphenyl- structure
158871-10-4 structure
Product Name:Phosphine oxide, [(2-methylphenyl)methyl]diphenyl-
CAS No:158871-10-4
MF:C20H19OP
MW:306.338026285172
CID:1337867
PubChem ID:14941258
Update Time:2025-04-20

Phosphine oxide, [(2-methylphenyl)methyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, [(2-methylphenyl)methyl]diphenyl-
    • 1-(diphenylphosphorylmethyl)-2-methylbenzene
    • 158871-10-4
    • SCHEMBL10431512
    • [(2-Methylphenyl)methyl](oxo)diphenyl-lambda~5~-phosphane
    • DTXSID10565791
    • Inchi: 1S/C20H19OP/c1-17-10-8-9-11-18(17)16-22(21,19-12-4-2-5-13-19)20-14-6-3-7-15-20/h2-15H,16H2,1H3
    • InChI Key: FYGNFHZYXFIZCA-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 306.11747
  • Monoisotopic Mass: 306.117352223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.50910
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